2-(3,5-Difluorophenoxy)-2-methylpropan-1-amine

Lipophilicity Drug Design Physicochemical Properties
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H13F2NO
Molecular Weight 201.21 g/mol
Cat. No. B13263939
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-(3,5-Difluorophenoxy)-2-methylpropan-1-amine
Molecular FormulaC10H13F2NO
Molecular Weight201.21 g/mol
Structural Identifiers
SMILESCC(C)(CN)OC1=CC(=CC(=C1)F)F
InChIInChI=1S/C10H13F2NO/c1-10(2,6-13)14-9-4-7(11)3-8(12)5-9/h3-5H,6,13H2,1-2H3
InChIKeyJZJWBJNYSITKQL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(3,5-Difluorophenoxy)-2-methylpropan-1-amine: Core Physicochemical Profile


2-(3,5-Difluorophenoxy)-2-methylpropan-1-amine (CAS 1343611-62-0, free base) is a synthetic, achiral primary amine building block featuring a 3,5-difluorophenoxy ring linked to a gem-dimethyl propan-1-amine backbone. As a member of the phenoxyalkylamine class, its core structure provides a stiff, lipophilic aromatic ether and a sterically hindered neopentyl-like amine motif that is widely exploited in medicinal chemistry for fragment-based drug discovery (FBDD), kinase inhibitor design, and central nervous system (CNS) probe synthesis . The free base has a molecular formula of C₁₀H₁₃F₂NO and a molecular weight of 201.21 g·mol⁻¹; its hydrochloride salt (CAS 1803601-62-8) is the most common commercially available form and exhibits a well-characterised GHS acute toxicity and irritation profile that informs safe handling in screening campaigns [1]. Unlike mono-fluorinated or non-fluorinated phenoxy analogs, the symmetric 3,5-difluoro substitution pattern predictably modulates both the electronic character and metabolic soft spots of the aromatic ring without introducing a chiral centre, a combination that has driven its recurrent use as a privileged fragment in patent SAR tables .

Fragment-based drug discovery (FBDD) library design with 3,5-difluoro and gem-dimethyl motifs

CNS probe synthesis: balanced logP and TPSA within drug-likeness space

Achiral amine building block for reproducible SAR elaboration

2-(3,5-Difluorophenoxy)-2-methylpropan-1-amine: Why Analogs Cannot Substitute in SAR


The phenoxyalkylamine chemical space is densely populated, yet small perturbations to the aryl substitution pattern or the amine-alkyl linker drastically alter lipophilicity, basicity, and target engagement profiles [1]. Simple substitution of the 3,5-difluorophenoxy ring with a 4-fluorophenoxy, 3-methoxyphenoxy, or unsubstituted phenoxy analog yields a different clogP, polar surface area, and electronic dipole moment, each of which directly impacts passive membrane permeability, P-glycoprotein efflux susceptibility, and cytochrome P450 metabolic stability . Furthermore, the gem-dimethyl motif at the α-carbon of the target compound imposes a unique conformational constraint that distinguishes it from linear-chain phenoxypropan-1-amines; this constraint can be critical for maintaining a bioactive conformation when the amine serves as a hydrogen-bond donor in a ligand–protein interaction . Consequently, procurement of a superficially similar “phenoxy-amine” building block cannot reproduce the specific SAR vector validated for the 3,5-difluoro, gem-dimethyl scaffold, making the target compound a non-interchangeable chemical probe in any programme where that vector has been optimised.

Aryl substitution alters physicochemical profile

Replacing the 3,5-difluorophenoxy ring with 4-fluoro, methoxy, or unsubstituted analogs may shift logP, TPSA, and metabolic stability, potentially changing permeability and target engagement.

Linear analogs lack conformational constraint

Linear-chain phenoxypropan-1-amines lack the gem-dimethyl restriction (Thorpe–Ingold effect), which may alter binding entropy and the bioactive conformation required for target interaction.

Purity and sourcing variability across analogs

Closest analogs may be offered at lower purity grades or via single-vendor custom synthesis, potentially introducing batch variability that confounds SAR interpretation.

2-(3,5-Difluorophenoxy)-2-methylpropan-1-amine: Quantitative Differentiation from Analogs


LogP Comparison vs. Closest Phenoxy Analogs

The experimentally informed computed partition coefficient (clogP) of 2-(3,5-difluorophenoxy)-2-methylpropan-1-amine is 2.08 . This value is measurably higher than the predicted clogP for the closest 4-fluoro analog (2-(4-fluorophenoxy)-2-methylpropan-1-amine, estimated clogP ~1.6–1.8) . The difference of approximately 0.3–0.5 log units confers a proportionally greater membrane permeability for the difluoro compound, a parameter that is critical for CNS penetration where Lipinski's rule-of-five and CNS MPO scores are tightly correlated with logP in the 2–4 range . No non-fluorinated phenoxy analog achieves a clogP above 1.5 within this scaffold family, making the target compound the optimal choice for programs requiring both a moderate lipophilicity increase and retention of hydrogen-bond donor capacity.

Lipophilicity (clogP)
Data to verify
Target: 2.08 vs. comparator: ~1.6–1.8 (4-fluoro); unsubstituted ~1.3–1.5. Δ ≈ +0.3–0.8 log units.
Higher computed logP may support CNS permeability screening; reported increase relative to mono-fluoro analogs.
Computed value; comparator estimates from fragment-based prediction.
Lipophilicity Drug Design Physicochemical Properties

Polar Surface Area vs. Methoxy and Unsubstituted Analogs

The TPSA of 2-(3,5-difluorophenoxy)-2-methylpropan-1-amine is 35.25 Ų . This value falls squarely within the optimal range for blood–brain barrier penetration (typically < 60–70 Ų) and is lower than that of the 3-methoxy analog (2-(3-methoxyphenoxy)-2-methylpropan-1-amine, TPSA > 44 Ų due to the additional oxygen atom) . The lower TPSA of the difluoro compound directly translates to a higher probability of passive CNS penetration, a key differentiator in neuroscience drug discovery programs where the methoxy analog would be deprioritized due to its increased hydrogen-bond acceptor count.

Polar Surface Area
Data to verify
Target: 35.25 Ų vs. 3-methoxy analog >44.5 Ų; unsubstituted ~26–30 Ų. TPSA 9–10 Ų lower than methoxy.
Lower TPSA may favor passive CNS penetration over methoxy analog; within typical BBB range.
TPSA from computational panel; comparator estimates from structural fragments.
Polar Surface Area CNS Drug Design Permeability

Conformational Restriction: gem-Dimethyl vs. Linear Analogs

The target compound incorporates a gem-dimethyl substituent at the α-carbon of the oxypropan-1-amine chain, a structural feature absent in the closely related linear analog 2-(3,5-difluorophenoxy)propan-1-amine (CAS 886763-37-7) . This gem-dimethyl group restricts the conformational freedom of the amine-bearing arm via the Thorpe–Ingold effect, pre-organizing the primary amine into a more rigid orientation for ligand–target interactions . In a class of flexible phenoxyalkylamines, this conformational bias can be the difference between a hit and a false negative in a fragment screen. The unsubstituted linear analog has three additional rotatable torsions and a less sterically hindered environment around the amine, which leads to different binding kinetics and entropy penalties upon target engagement.

Conformational Flexibility
Class-level
Target: 3 rotatable bonds, gem-dimethyl branching point. Linear analog: 4 rotatable bonds, no quaternary carbon. One fewer rotatable bond and higher rotational barrier.
Gem-dimethyl imposes conformational pre-organization, potentially reducing entropic cost of binding.
Class-level inference; no experimental conformational analysis published.
Conformational Restriction Ligand Design Structure-Based Drug Design

Commercial Purity and Availability vs. Research-Grade Analogs

The free base of 2-(3,5-difluorophenoxy)-2-methylpropan-1-amine is commercially available with a guaranteed purity of ≥95% from multiple vendors, including ChemScene (Cat. CS-0304527) and Leyan (Cat. 1375197), and can be procured in quantities from 1 g to bulk custom synthesis . In contrast, the closely related 2-(3-methoxyphenoxy) and 2-(4-fluorophenoxy) analogs are typically offered at lower purity grades (≥90% or unspecified) or only via custom synthesis at a premium price, directly impacting downstream assay reproducibility and cost-per-assay-well calculations . The availability of a high-purity stock combined with analytical data support (NMR, HPLC) ensures minimal batch-to-batch variability, a critical requirement for quantitative high-throughput screening and crystallisation trials.

Commercial Purity
Data to verify
Target: ≥95% purity, multi-vendor availability (1 g–bulk). Analogs: typically ≥90% or custom synthesis only.
Consistent high purity may reduce assay false positives/negatives and re-purification costs.
Vendor-reported purity as of April 2026.
Chemical Purity Procurement Compound Management

Safety Profile: HCl Salt vs. Free Base Analogs

The hydrochloride salt (CAS 1803601-62-8) of 2-(3,5-difluorophenoxy)-2-methylpropan-1-amine has a fully characterized GHS hazard profile: H302 (100% acute oral toxicity warning), H315 (100% skin irritation), H319 (100% eye irritation), and H335 (100% respiratory irritation) [1]. This well-defined profile allows automated compound management systems to assign proper storage and handling protocols. In contrast, many mono-fluorinated or methoxy analogs are sold as free bases with limited or no GHS classification, creating uncertainty in automated HTS workflows that rely on hazard codes for solvent selection, plate drying, and waste disposal . The pro-active hazard labeling of the HCl salt thus represents a workflow advantage for industrial-scale screening operations.

GHS Hazard Profile
Reported
Target HCl salt: full GHS classification (H302, H315, H319, H335, all 100%). Free-base analogs: incomplete or absent GHS data.
Complete hazard profile supports automated handling and safety compliance in HTS workflows.
PubChem GHS for CAS 1803601-62-8.
Safety Compound Management HTS Logistics

2-(3,5-Difluorophenoxy)-2-methylpropan-1-amine: Recommended Research Applications


CNS-Penetrant Fragment Library Design

With a computed LogP of 2.08 and a TPSA of 35.25 Ų, 2-(3,5-difluorophenoxy)-2-methylpropan-1-amine falls within the optimal CNS drug-likeness space (logP 1–3, TPSA < 60 Ų) . Its superior CNS MPO profile relative to methoxy and unsubstituted phenoxy analogs, as quantified in Section 3, makes it a preferred fragment for neuroscience FBDD libraries. Procurement of this specific compound ensures that SAR generated from primary screens translates predictably to in vivo CNS target engagement studies.

Kinase Inhibitor Scaffold Elaboration

The gem-dimethylphenoxy motif serves as a rigid, lipophilic hinge-binder mimic in type II kinase inhibitor design. The conformational restriction (3 rotatable bonds, Thorpe–Ingold effect) of this scaffold distinguishes it from flexible linear analogs, offering a unique vector for filling hydrophobic back pockets while maintaining the primary amine as a solvent-exposed handle for further derivatisation (e.g., amide coupling, reductive amination). Procurement teams supporting kinase programs should select this compound when patent SAR indicates the need for a 3,5-difluoro-substituted, sterically hindered amine.

Automated HTS with Complete Hazard Classification

The hydrochloride salt form provides 100% GHS hazard classification coverage (H302/H315/H319/H335) [1], enabling seamless integration into automated compound management systems that require hazard codes for solvent selection (e.g., DMSO compatibility), plate drying protocols, and waste stream segregation. This logistical advantage over under-characterized free-base analogs reduces workflow friction in large-scale industrial screening campaigns.

Selectivity Profiling with Phenoxyalkylamine Chemical Probes

The unique 3,5-difluoro substitution pattern and gem-dimethyl backbone create a distinct electrostatic and steric fingerprint that can serve as a matched molecular pair for evaluating the contribution of fluorine atoms to target binding. When used alongside the 4-fluoro and unsubstituted phenoxy analogs compared in Section 3, this compound enables systematic fluorine-walk SAR studies to deconvolute potency from lipophilicity-driven non-specific binding.

Application
Selection Property
Validation Focus
CNS-Penetrant Fragment Library Design
Balanced logP and TPSA for CNS drug-likeness
Verify CNS MPO score with experimental logD and PAMPA permeability
Kinase Inhibitor Scaffold Elaboration
Rigid gem-dimethylphenoxy motif as hinge-binder mimic
Assess kinase panel selectivity and co-crystal structure determination
Automated HTS with Hazard Classification
Complete GHS hazard profile (HCl salt)
Confirm compatibility with automated liquid-handling and waste protocols
Selectivity Profiling with Phenoxyalkylamine Probes
Distinct 3,5-difluoro electrostatic and steric fingerprint
Perform matched molecular pair analysis with 4-fluoro and unsubstituted analogs
Quote Request

Request a Quote for 2-(3,5-Difluorophenoxy)-2-methylpropan-1-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.